![molecular formula C20H16O4S2 B4558308 2-[3-oxo-1-[2-oxo-2-(2-thienyl)ethyl]-3-(2-thienyl)propyl]benzoic acid](/img/structure/B4558308.png)
2-[3-oxo-1-[2-oxo-2-(2-thienyl)ethyl]-3-(2-thienyl)propyl]benzoic acid
Overview
Description
2-[3-oxo-1-[2-oxo-2-(2-thienyl)ethyl]-3-(2-thienyl)propyl]benzoic acid is a useful research compound. Its molecular formula is C20H16O4S2 and its molecular weight is 384.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 384.04900133 g/mol and the complexity rating of the compound is 506. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Solar Cell Enhancements
Indene-C60 bisadduct (ICBA) is employed as an electron-cascade acceptor material in polymer solar cells (PSCs), enhancing power conversion efficiency (PCE). ICBA's higher LUMO energy levels relative to PC71BM elevate the open-circuit voltage (VOC), facilitating additional charge transfer routes at the donor/acceptor interface. Ternary blend devices incorporating 15% ICBA content achieve a notable average PCE of 8.13%, surpassing the 7.23% of PTB7:PC71BM binary blends, marking a significant advancement in ternary blend PSCs and ICBA-related PSCs efficiency (Pei Cheng, Yongfang Li, & X. Zhan, 2014).
Chemical Synthesis and Complexing
The synthesis of 2-(2-ethoxycarbonyl-3-oxo-3-polyfluoroalkylprop-1-enylamino) benzoic acids through condensation with ethyl 2-ethoxymethylidene-3-oxo-3-polyfluoroalkylpropionates showcases their potential as new O,N,O-tridentate ligands. These compounds exhibit the ability to form nickel(II) and copper(II) complexes, highlighting their significance in the development of novel complexing agents in chemical synthesis (Yulia S. Kudyakova et al., 2009).
Meta-C–H Functionalization
A general protocol for meta-C–H olefination of benzoic acid derivatives using a nitrile-based sulfonamide template has been developed. This method allows for a broad range of benzoic acid derivatives to be meta-selectively olefinated, utilizing molecular oxygen as the terminal oxidant. The ability to activate and functionalize the meta-C–H bond in benzoic acids and their derivatives opens new avenues for step-economical organic synthesis, providing a versatile tool for constructing complex molecular architectures (Shangda Li et al., 2016).
Properties
IUPAC Name |
2-(1,5-dioxo-1,5-dithiophen-2-ylpentan-3-yl)benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O4S2/c21-16(18-7-3-9-25-18)11-13(12-17(22)19-8-4-10-26-19)14-5-1-2-6-15(14)20(23)24/h1-10,13H,11-12H2,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHLWTFJNALXKHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(CC(=O)C2=CC=CS2)CC(=O)C3=CC=CS3)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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